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Cat. No.: B1676418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxyphenone, with the CAS registry number 41295-28-7, is a benzophenone derivative

known chemically as (4-methoxy-3-methylphenyl)(3-methylphenyl)methanone.[1][2][3] This

compound has garnered attention primarily for its application in the agricultural sector as a

selective herbicide.[4][5] Its mechanism of action involves the inhibition of photosynthesis, a

critical process for plant survival.[4] This technical guide provides an in-depth overview of the

chemical and physical properties of Methoxyphenone, detailed experimental protocols for its

synthesis and analysis, and a visualization of its herbicidal mode of action.

Chemical and Physical Properties
A summary of the key physicochemical properties of Methoxyphenone is presented in the

table below. These properties are crucial for understanding its behavior in various experimental

and environmental settings.
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Property Value Source(s)

Molecular Formula C₁₆H₁₆O₂ [1][2][3][6]

Molecular Weight 240.30 g/mol [1][2][7]

Accurate Mass 240.115 g/mol [3]

Melting Point 62.25 °C [1]

Boiling Point (estimated) 343.02 °C [1]

Flash Point 174.4 °C [1]

Density (estimated) 1.0752 g/cm³ [1]

Water Solubility 2 mg/L (at 20 °C) [1]

Appearance Solid [6]

Solubility in Organic Solvents
Soluble in Chloroform

(Slightly), DMSO (Slightly)
[1]

Storage Conditions

Dry, dark, and at 0 - 4 °C for

short term (days to weeks) or

-20 °C for long term (months to

years).

[8]

Experimental Protocols
Synthesis of Methoxyphenone via Friedel-Crafts
Acylation
A common and effective method for the synthesis of benzophenone derivatives like

Methoxyphenone is the Friedel-Crafts acylation. The following protocol is a generalized

procedure that can be adapted for the synthesis of 3,3'-Dimethyl-4-methoxybenzophenone.

Materials:

m-Toluic acid

o-Methylanisole
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Polyphosphoric acid (PPA)

Dichloromethane (CH₂Cl₂)

Sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, combine m-toluic acid and o-

methylanisole in a 1:1 molar ratio.

Add polyphosphoric acid to the flask. The amount of PPA should be sufficient to ensure

efficient stirring of the reaction mixture.

Heat the mixture with stirring. The reaction temperature and time will need to be optimized,

but a starting point could be 80-100 °C for several hours.

Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer

Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and carefully pour it into

a beaker containing ice water to quench the reaction.

Extract the aqueous mixture with dichloromethane.
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Combine the organic extracts and wash them with a saturated sodium bicarbonate solution

to neutralize any remaining acid, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to obtain the crude product.

The crude Methoxyphenone can be further purified by recrystallization or column

chromatography.

Logical Workflow for Friedel-Crafts Acylation:
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Synthesis of Methoxyphenone via Friedel-Crafts Acylation

Combine m-Toluic Acid and o-Methylanisole in PPA

Heat and Stir Reaction Mixture

Monitor Reaction by TLC

Quench Reaction in Ice Water

Extract with Dichloromethane

Wash with NaHCO3 and Brine

Dry and Concentrate

Purify by Recrystallization/Chromatography
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Caption: Workflow for Methoxyphenone synthesis.
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Determination of Physicochemical Properties: General
Methodologies
The following are general experimental protocols that can be employed to determine the key

physicochemical properties of Methoxyphenone.

Melting Point Determination (Capillary Method):

A small, finely powdered sample of Methoxyphenone is packed into a capillary tube, sealed

at one end, to a height of 4-6 mm.

The capillary tube is attached to a thermometer.

The assembly is placed in a melting point apparatus (e.g., a Thiele tube or an automated

instrument) containing a suitable heating fluid (e.g., silicone oil).

The temperature is raised at a steady rate (approximately 1-2 °C per minute) near the

expected melting point.

The temperature range from the point at which the first drop of liquid appears to the point at

which the entire sample has melted is recorded as the melting point range.

Boiling Point Determination (Micro Reflux Method):

A small volume (a few milliliters) of Methoxyphenone is placed in a small-scale reaction vial

or test tube containing a boiling chip.

A condenser is attached vertically to the vial.

The apparatus is heated gently until the liquid begins to boil and a ring of refluxing

condensate is observed on the inner wall of the condenser.

A thermometer is positioned so that its bulb is just below the level of the refluxing ring to

measure the temperature of the vapor that is in equilibrium with the boiling liquid.

The stable temperature reading is recorded as the boiling point.

Water Solubility Determination (Flask Method):
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An excess amount of Methoxyphenone is added to a known volume of distilled water in a

flask.

The flask is sealed and agitated at a constant temperature (e.g., 20 °C) for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.

The mixture is then allowed to stand to allow undissolved solid to settle.

A sample of the supernatant is carefully removed and filtered or centrifuged to remove any

suspended particles.

The concentration of Methoxyphenone in the clear aqueous solution is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection. This concentration represents the water solubility at the specified temperature.

Experimental Workflow for Property Determination:

General Workflow for Physicochemical Property Determination

Melting Point Boiling Point Water Solubility

Pack Capillary Tube

Heat in Apparatus

Record Melting Range

Set up Micro Reflux

Heat to Reflux

Measure Vapor Temperature

Equilibrate Excess Solid in Water

Separate Saturated Solution

Analyze Concentration (HPLC)
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Caption: Workflow for determining physical properties.
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Mechanism of Action: Inhibition of Photosynthesis
Methoxyphenone functions as a selective herbicide by inhibiting photosynthesis in susceptible

plants.[4] Specifically, it is known to interfere with the photosynthetic electron transport chain in

Photosystem II (PSII).

The herbicidal action of many benzophenones and other classes of herbicides involves binding

to the D1 protein of the PSII reaction center. This binding event blocks the transfer of electrons

from the primary quinone acceptor (Qₐ) to the secondary quinone acceptor (Qₑ), thereby

interrupting the flow of electrons necessary for the production of ATP and NADPH. This

disruption not only halts the plant's ability to produce energy through photosynthesis but also

leads to the generation of reactive oxygen species (ROS), which cause oxidative damage to

cellular components, ultimately leading to cell death and the visible symptoms of chlorosis and

necrosis.[9]

Signaling Pathway of Photosynthesis Inhibition:
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Methoxyphenone's Inhibition of Photosystem II
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Caption: Inhibition of Photosystem II by Methoxyphenone.
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Conclusion
Methoxyphenone (CAS 41295-28-7) is a well-characterized benzophenone derivative with

established herbicidal properties. Its physicochemical characteristics are well-documented, and

its synthesis can be achieved through established organic chemistry methodologies like the

Friedel-Crafts acylation. The primary mode of action as a herbicide is the inhibition of

photosynthetic electron transport at Photosystem II, a mechanism shared by a number of

commercial herbicides. This technical guide provides researchers, scientists, and drug

development professionals with a comprehensive resource on the core chemical properties

and related experimental considerations for Methoxyphenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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